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Compound of Interest

Compound Name: Fluorocyclopentane

Cat. No.: B075047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the fundamental physicochemical properties of

fluorocyclopentane, a compound of increasing interest in organic synthesis and

pharmaceutical development.

Core Molecular Data
Fluorocyclopentane is a cyclic organic compound where a single fluorine atom substitutes a

hydrogen atom on the cyclopentane ring.[1] This substitution significantly influences the

molecule's physical and chemical properties.[1][2]

Below is a summary of its key molecular identifiers and properties.

Parameter Value

Molecular Formula C₅H₉F[1][2][3][4]

Molecular Weight 88.12 g/mol [1][2][3]

IUPAC Name fluorocyclopentane[2][3]

CAS Number 1481-36-3[1][2][3]

Canonical SMILES C1CCC(C1)F[2]

InChI Key YHYNFMGKZFOMAG-UHFFFAOYSA-N[2]
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Structural Representation
The structure of fluorocyclopentane is foundational to its reactivity and interactions in various

chemical systems. The following diagram illustrates the logical connectivity of the atoms in the

molecule.

Molecular structure of fluorocyclopentane.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of fluorocyclopentane are

crucial for its application in research and development. While specific, detailed experimental

procedures are proprietary and vary by manufacturer, general synthetic routes can be outlined.

General Synthesis of Fluorocyclopentane:

A common method for the synthesis of fluorocyclopentane involves the fluorination of

cyclopentanol or its derivatives. One illustrative, though not exhaustive, protocol is as follows:

Starting Material: Cyclopentanol.

Fluorinating Agent: A suitable fluorinating agent, such as diethylaminosulfur trifluoride

(DAST) or a similar reagent, is used.

Reaction Conditions: The reaction is typically carried out in an anhydrous aprotic solvent,

such as dichloromethane, at low temperatures to control the reactivity of the fluorinating

agent.

Workup: The reaction mixture is quenched with a suitable reagent, such as water or a

saturated aqueous solution of sodium bicarbonate.

Purification: The crude product is then purified by distillation or column chromatography to

yield pure fluorocyclopentane.

It is imperative for researchers to consult peer-reviewed literature for validated and detailed

experimental protocols tailored to their specific research needs.

Logical Workflow for Compound Analysis
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The analysis of fluorocyclopentane and its derivatives follows a structured workflow to ensure

comprehensive characterization.

Synthesis & Purification

Structural Characterization

Purity Assessment

Application/Further Reactions

Fluorocyclopentane Synthesis

Purification (Distillation/Chromatography)

NMR Spectroscopy (1H, 13C, 19F) Mass Spectrometry IR Spectroscopy

Gas Chromatography (GC)

HPLC (if derivatized)

Use in Subsequent Reactions
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Workflow for the analysis of fluorocyclopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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